Cas no 1187171-60-3 (4-(3-Trifluoromethylbenzoyl)isoquinoline)
1187171-60-3 structure
Product Name:4-(3-Trifluoromethylbenzoyl)isoquinoline
CAS No:1187171-60-3
MF:C17H10F3NO
MW:301.26261472702
CID:4684954
Update Time:2023-08-14
4-(3-Trifluoromethylbenzoyl)isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Trifluoromethylbenzoyl)isoquinoline
- Isoquinolin-4-yl(3-(trifluoromethyl)phenyl)methanone
-
- Inchi： 1S/C17H10F3NO/c18-17(19,20)13-6-3-5-11(8-13)16(22)15-10-21-9-12-4-1-2-7-14(12)15/h1-10H
- InChI Key： CDOLJEHVUYWNPW-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)C(C1C=NC=C2C=CC=CC=12)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 409
- Topological Polar Surface Area: 30
4-(3-Trifluoromethylbenzoyl)isoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203190-1g |
4-(3-Trifluoromethylbenzoyl)isoquinoline |
1187171-60-3 | 97% | 1g |
￡554.00 | 2022-03-01 | |
| Fluorochem | 203190-2g |
4-(3-Trifluoromethylbenzoyl)isoquinoline |
1187171-60-3 | 97% | 2g |
￡837.00 | 2022-03-01 | |
| Fluorochem | 203190-5g |
4-(3-Trifluoromethylbenzoyl)isoquinoline |
1187171-60-3 | 97% | 5g |
￡1702.00 | 2022-03-01 | |
| TRC | T092010-250mg |
4-(3-Trifluoromethylbenzoyl)isoquinoline |
1187171-60-3 | 250mg |
$ 440.00 | 2022-06-03 | ||
| TRC | T092010-500mg |
4-(3-Trifluoromethylbenzoyl)isoquinoline |
1187171-60-3 | 500mg |
$ 735.00 | 2022-06-03 | ||
| Chemenu | CM262889-1g |
Isoquinolin-4-yl(3-(trifluoromethyl)phenyl)methanone |
1187171-60-3 | 97% | 1g |
$445 | 2023-11-23 | |
| Chemenu | CM262889-1g |
Isoquinolin-4-yl(3-(trifluoromethyl)phenyl)methanone |
1187171-60-3 | 97% | 1g |
$347 | 2021-08-18 | |
| Chemenu | CM262889-5g |
Isoquinolin-4-yl(3-(trifluoromethyl)phenyl)methanone |
1187171-60-3 | 97% | 5g |
$1066 | 2021-08-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1781827-1g |
Isoquinolin-4-yl(3-(trifluoromethyl)phenyl)methanone |
1187171-60-3 | 97% | 1g |
￥13249.00 | 2024-08-09 |
4-(3-Trifluoromethylbenzoyl)isoquinoline Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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